3-(4-Pyridinylmethoxy)benzaldehyde

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 3-(pyridin-4-ylmethoxy)benzaldehyde
• InChI: InChI=1S/C13H11NO2/c15-9-12-2-1-3-13(8-12)16-10-11-4-6-14-7-5-11/h1-9H,10H2
• InChI Key: BHTTVJDGSMNBDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC2=CC=NC=C2)C=O

Description

3-(4-Pyridinylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(4-pyridinylmethoxy)benzonitrile (2.5 g, 0.012 mol) in 75% formic acid (35 ml) was treated with raney nickel (2 g) and heated to reflux for 4 hours. The reaction mixture was filtered through SUPERCELL®, the filtrate was brought to a pH of 8-9 with 5N NaOH, extracted with EtOAc (3×150 ml) and the combined organic layers were dried over MgSO4, filtered and stripped. The residue was purified by column chromatography on silica gel eluting with EtOAc (100%) to afford 0.94 g (37%) of 3-(4-pyridinylmethoxy)benzaldehyde.